N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxy-5-imino-2H-pyrrol-1-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H12N4O3S/c17-14-13(16-18-9-4-1-2-6-12(9)24-16)10(21)8-20(14)19-15(22)11-5-3-7-23-11/h1-7,17,21H,8H2,(H,19,22)
• InChI Key: XRHDVACJUGRHMF-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1NC(=O)C2=CC=CO2)C3=NC4=CC=CC=C4S3)O
• Molecular Formula: C16H12N4O3S
• Molecular Weight: 340.4 g/mol

Description

N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamide, also known as Pifithrin-α, is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Pifithrin-α is a synthetic compound that was first synthesized in 2001 by a group of researchers at the University of California, San Diego. Since then, numerous studies have been conducted to investigate the mechanism of action, biochemical and physiological effects, and future directions for this compound.

Mechanism of Action

The mechanism of action of N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα involves the inhibition of p53 activity by binding to the DNA-binding domain of the protein. This prevents the protein from binding to its target genes, thereby inhibiting its transcriptional activity. By inhibiting the activity of p53, N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα can prevent cell death and promote cell survival.
Biochemical and Physiological Effects:
N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα has been shown to have a range of biochemical and physiological effects, including the inhibition of p53-dependent apoptosis, the reduction of oxidative stress, and the promotion of cell survival. The compound has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα is its specificity for p53 inhibition, which makes it a valuable tool for studying the role of p53 in various diseases. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Careful dose optimization is required to ensure that the compound is used safely in lab experiments.

Future Directions

There are numerous future directions for the research on N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα, including the investigation of its potential therapeutic applications in various diseases, the optimization of its synthesis method to improve yield and purity, and the development of more potent and selective inhibitors of p53. Additionally, the compound could be used in combination with other therapies to enhance their efficacy and reduce toxicity. Overall, N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα is a promising compound that has the potential to make a significant impact on the field of scientific research.

Synthesis Methods

The synthesis of N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα involves the reaction of 2-aminobenzothiazole with maleic anhydride, followed by the addition of furan-2-carboxylic acid and ammonia. The resulting product is then purified by column chromatography to yield the final compound. The synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and ischemic injury. The compound has been shown to inhibit the activity of p53, a tumor suppressor protein that plays a crucial role in the regulation of cell growth and apoptosis. By inhibiting the activity of p53, N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamideα can prevent cell death and promote cell survival, making it a potential candidate for cancer therapy.